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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Imidaprilat-d3. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize risks associated with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Imidaprilat-d3 is a deuterated form of Imidaprilat, the active metabolite of the ACE inhibitor

Imidapril. While specific toxicological data for Imidaprilat-d3 is not readily available, the safety

precautions should be based on the known hazards of Imidapril hydrochloride. Imidapril is

classified as a hazardous substance, and it is prudent to assume Imidaprilat-d3 possesses

similar hazardous properties.

Summary of Potential Hazards:

Acute Toxicity: Toxic if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[3][4][5]

Eye Damage/Irritation: Causes serious eye irritation.[3][4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3][4]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Imidaprilat-d3.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

preferred.[6] Always inspect

gloves for tears or punctures

before use. Change gloves

frequently.

Body Protection Laboratory coat or gown

A full-length, long-sleeved lab

coat is mandatory.[7][8] For

larger quantities or risk of

splashing, a chemical-resistant

apron is recommended.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards.[9] Goggles are

required when there is a risk of

splashing.

Face Protection Face shield

To be used in conjunction with

goggles when there is a

significant risk of splashing.[6]

[10]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood to avoid

inhalation of dust.[6][11]

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach is crucial when working with potentially hazardous compounds like

Imidaprilat-d3. The following workflow outlines the key steps from preparation to disposal.

Preparation

Handling

Cleanup & Disposal

Review SDS for Imidapril

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Compound in Hood

Begin Experiment

Dissolve in Solvent

Transfer Solution

Decontaminate Surfaces

Conclude Experiment

Segregate Waste

Dispose of Waste via EH&S
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Figure 1. Workflow for the safe handling of Imidaprilat-d3.

Experimental Protocol: Weighing and Dissolving Imidaprilat-d3

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Imidapril hydrochloride.

Don all required PPE as outlined in the table above.

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Weighing:

Perform all manipulations of solid Imidaprilat-d3 within a certified chemical fume hood to

prevent inhalation of airborne particles.

Use a tared weigh boat or appropriate container.

Carefully transfer the desired amount of the compound using a spatula. Avoid creating

dust.

Clean the spatula and any contaminated surfaces immediately.

Dissolving:

Add the desired solvent to the container with the weighed Imidaprilat-d3.

Gently swirl or vortex the container to dissolve the compound.

Keep the container capped or covered as much as possible to prevent solvent evaporation

and potential exposure.

Disposal Plan
Proper disposal of chemical waste is critical to protect personnel and the environment.
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Waste Segregation and Disposal Procedures:

Waste Type Disposal Container Procedure

Solid Waste
Labeled Hazardous Waste

Container

Includes contaminated weigh

boats, gloves, paper towels,

and any excess solid

Imidaprilat-d3. The container

must be clearly labeled with

"Hazardous Waste" and the

chemical name.

Liquid Waste
Labeled Hazardous Waste

Container (for solvents)

All solutions containing

Imidaprilat-d3 should be

disposed of in a designated,

sealed, and clearly labeled

hazardous waste container. Do

not pour down the drain.[7]

Sharps Waste
Puncture-resistant Sharps

Container

Any contaminated needles,

syringes, or broken glassware

must be placed in a

designated sharps container.

[7]

All waste must be disposed of through your institution's Environmental Health and Safety

(EH&S) department. Follow all local, state, and federal regulations for hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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